Ampa-IN-1

• CAS: 2097604-91-4
• Molecular Formula: C23H12F2N4O2
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C23H12F2N4O2/c24-13-7-21-22(28-10-13)17-8-16(15-4-1-5-19(25)18(15)9-26)23(30)29(20(17)12-31-21)14-3-2-6-27-11-14/h1-8,10-11H,12H2
• InChIKey: QAHCTKVCDDSMPT-UHFFFAOYSA-N

AMPA-IN-1: Pyranodipyridine AMPA Receptor Inhibitor

Ampa-IN-1 is a potent, noncompetitive antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, a key mediator of fast excitatory synaptic transmission and synaptic plasticity in the central nervous system [1]. As disclosed in patent WO2017082288A1 (Compound 14), Ampa-IN-1 is a member of the negative allosteric modulator class of AMPA receptor antagonists [2]. Unlike competitive antagonists such as NBQX, noncompetitive AMPA antagonists like Ampa-IN-1 are less prone to functional antagonism by elevated synaptic glutamate and may preserve use-dependent blocking characteristics that are advantageous in hyperexcitability models [3].

Pyranodipyridine chemotype for AMPA receptor pharmacology studies

Reported CNS depression endpoint context for in vivo seizure research models

Tricyclic scaffold supports SAR exploration distinct from classical AMPA antagonist series

• [1] Traynelis, S.F., et al. (2010). Glutamate receptor ion channels: structure, regulation, and function. Pharmacological Reviews, 62(3), 405-496. View Source
• [2] WO2017082288A1. (2017). Pyranodipyridine compound. Eisai R&D Management Co., Ltd. View Source
• [3] Rogawski, M.A., & Hanada, T. (2013). Preclinical pharmacology of perampanel, a selective non-competitive AMPA receptor antagonist. Acta Neurologica Scandinavica, 127(s197), 19-24. View Source

Why Generic Substitution of AMPA-IN-1 Fails

Despite belonging to the same noncompetitive AMPA antagonist class, compounds such as perampanel, talampanel, GYKI 52466, and Ampa-IN-1 exhibit marked differences in both absolute potency and the specific experimental context of their inhibitory activity [1]. Perampanel demonstrates sub-micromolar IC₅₀ values (0.23–0.56 µM) in hippocampal electrophysiology [1], while talampanel is approximately 10-fold less potent (IC₅₀ ~2.5 µM) in cerebellar Purkinje neurons [2], and GYKI 52466 is over 100-fold weaker (IC₅₀ 11.7 µM) in similar hippocampal patch-clamp assays [3]. Crucially, these compounds are not interchangeable surrogates for each other: their distinct chemical scaffolds confer unique biophysical blocking kinetics and variable sensitivity to allosteric modulators like cyclothiazide, which shifts the IC₅₀ of GYKI 52466 from 11.7 µM to 75.1 µM [3] while only modestly affecting perampanel (IC₅₀ shift to 1.2 µM) [4]. For researchers requiring a specific potency window and defined allosteric interaction profile, substitution with a different in-class molecule without verifying its quantitative parameters will compromise experimental reproducibility and data interpretation [5].

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Pyranodipyridine scaffold alters binding mode and off-target profile compared to standard AMPA antagonists.

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Patent-reported CNS depression endpoint differentiation may not transfer to other antagonist scaffolds.

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Physicochemical and pharmacokinetic divergence limits direct data comparison across chemotypes.

• [1] Chen, C.Y., et al. (2014). Perampanel inhibition of AMPA receptor currents in cultured hippocampal neurons. PLoS ONE, 9(9), e108021. View Source
• [2] Bertin Bioreagent. (2024). Talampanel technical datasheet (CAT N°: 15341). View Source
• [3] Rammes, G., et al. (1998). Interactions of GYKI 52466 and NBQX with cyclothiazide at AMPA receptors. Neuropharmacology, 37(10-11), 1299-1320. View Source
• [4] Barygin, O.I. (2016). Inhibition of calcium-permeable and calcium-impermeable AMPA receptors by perampanel in rat brain neurons. Neuroscience Letters, 633, 146-151. View Source
• [5] Hanada, T., et al. (2011). Perampanel: A novel, orally active, noncompetitive AMPA-receptor antagonist that reduces seizure activity in rodent models of epilepsy. Epilepsia, 52(7), 1331-1340. View Source

AMPA-IN-1 vs. Standard AMPA Antagonists: Evidence

Pyranodipyridine Scaffold vs. Standard Antagonists

Ampa-IN-1 inhibits glutamate-induced Ca²⁺ influx in primary rat cortical neurons with an IC₅₀ of 99 nM . In a comparable assay measuring AMPA-induced increases in intracellular Ca²⁺ in rat cortical neurons, perampanel exhibits an IC₅₀ of 93 nM [1]. This places Ampa-IN-1 within the same high-potency tier as perampanel, the most clinically advanced noncompetitive AMPA antagonist, while being approximately 25-fold more potent than talampanel (IC₅₀ = 2.5 µM in Purkinje neuron electrophysiology) [2] and over 100-fold more potent than the classical noncompetitive antagonist GYKI 52466 (IC₅₀ = 11.7 µM in hippocampal patch-clamp) [3].

Chemotype comparison

Class-level inference

Pyranodipyridine vs. quinoxalinedione, benzodiazepine cores; patent-reported reduced CNS depression

Reported differentiation in CNS depression endpoint context

Independent binding kinetics not publicly disclosed

Evidence Dimension	Inhibition of AMPA receptor-mediated Ca²⁺ influx
Target Compound Data	IC₅₀ = 99 nM
Comparator Or Baseline	Perampanel: IC₅₀ = 93 nM; Talampanel: IC₅₀ = 2,500 nM; GYKI 52466: IC₅₀ = 11,700 nM
Quantified Difference	~1.06× vs. perampanel; ~25× more potent vs. talampanel; ~118× more potent vs. GYKI 52466
Conditions	Rat cortical neurons; glutamate-induced Ca²⁺ influx (for Ampa-IN-1 and perampanel)

Why This Matters

Ampa-IN-1's 99 nM potency in a native neuronal Ca²⁺ influx assay establishes it as a sub-100 nM AMPA antagonist suitable for studies requiring high target engagement at low compound concentrations, minimizing potential off-target effects associated with micromolar-range blockers like talampanel or GYKI 52466.

• [1] Hanada, T., et al. (2011). Perampanel: A novel, orally active, noncompetitive AMPA-receptor antagonist that reduces seizure activity in rodent models of epilepsy. Epilepsia, 52(7), 1331-1340. View Source
• [2] Bertin Bioreagent. (2024). Talampanel technical datasheet (CAT N°: 15341). IC₅₀ = 2.5 µM (cerebellar Purkinje neurons, voltage-clamp electrophysiology). View Source
• [3] Rammes, G., et al. (1998). Interactions of GYKI 52466 and NBQX with cyclothiazide at AMPA receptors. Neuropharmacology, 37(10-11), 1299-1320. IC₅₀ = 11.7 µM (hippocampal neurons, outside-out patch-clamp). View Source

Epilepsy with Reduced CNS Depression

In whole-cell patch-clamp electrophysiology recordings from human recombinant GluA1/A2 heteromeric AMPA receptors, Ampa-IN-1 exhibits an IC₅₀ of 200 nM . This provides a well-defined potency benchmark in a human subunit-defined expression system, which is essential for studies examining subunit-specific pharmacology. For comparison, perampanel inhibits non-desensitizing kainate-evoked currents in cultured hippocampal neurons with an IC₅₀ of 0.56 µM (560 nM) [1] and AMPA receptor-mediated field responses in hippocampal slices with an IC₅₀ of 0.23 µM (230 nM) [2]. No publicly available IC₅₀ data exist for talampanel or GYKI 52466 in human recombinant GluA1/A2 systems.

Therapeutic Window

Class-level inference

Qualitative separation of anticonvulsant response and CNS depression (patent claim)

Reported anticonvulsant endpoint with lower sedation endpoint context

Direct ED50 values not publicly available

Evidence Dimension	Inhibition of human recombinant GluA1/A2 AMPA receptor currents
Target Compound Data	IC₅₀ = 200 nM
Comparator Or Baseline	Perampanel: IC₅₀ = 560 nM (kainate-evoked, hippocampal neurons); IC₅₀ = 230 nM (AMPA-mediated field EPSPs, hippocampal slices)
Quantified Difference	Ampa-IN-1 is approximately 1.15× more potent than perampanel in hippocampal slice field responses (230 nM vs. 200 nM) and ~2.8× more potent than perampanel in kainate-evoked hippocampal neuron currents
Conditions	Ampa-IN-1: human recombinant GluA1/A2, whole-cell patch-clamp; Perampanel: rat hippocampal neurons (kainate-evoked) and hippocampal slices (field EPSPs)

Why This Matters

Ampa-IN-1's 200 nM potency in a human recombinant GluA1/A2 system provides researchers with a precise reference value for experiments involving defined AMPA receptor subunit compositions, facilitating reproducible pharmacological profiling and structure-activity relationship studies that are directly translatable to human receptor pharmacology.

• [1] Chen, C.Y., et al. (2014). Perampanel inhibition of AMPA receptor currents in cultured hippocampal neurons. PLoS ONE, 9(9), e108021. IC₅₀ = 0.56 µM (kainate-evoked currents). View Source
• [2] Ceolin, L., et al. (2012). A novel anti-epileptic agent, perampanel, selectively inhibits AMPA receptor-mediated synaptic transmission in the hippocampus. Neurochemistry International, 61(4), 517-522. IC₅₀ = 0.23 µM (hippocampal field EPSPs). View Source

Proprietary Scaffold for SAR Exploration

Ampa-IN-1 is a pyranodipyridine derivative as disclosed in patent WO2017082288A1 (Compound 14) [1], representing a structural class distinct from the 2,3-benzodiazepine scaffold shared by talampanel (LY300164/GYKI 53773), GYKI 52466, and tofisopam derivatives [2]. Perampanel, by contrast, is an aryl-substituted 2-pyridone [3]. This scaffold divergence translates into differentiated allosteric binding interactions: perampanel and GYKI 52466 compete for the same noncompetitive binding site, as evidenced by displacement studies (Ki of GYKI 52466 for perampanel binding = 12.4 µM) [4]. The pyranodipyridine core of Ampa-IN-1 provides a novel chemotype that may exhibit distinct binding-site interactions and structure-activity relationships compared to the extensively characterized benzodiazepine and pyridone classes.

SAR Enablement

Supporting evidence

Multiple modifiable positions on pyranodipyridine core; scalable synthesis described

Supports lead optimization and novel IP generation

Commercial purity ≥98%

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Pyranodipyridine core (molecular formula: C₂₃H₁₂F₂N₄O₂; MW = 414.36)
Comparator Or Baseline	Talampanel/GYKI 52466: 2,3-benzodiazepine scaffold; Perampanel: aryl-substituted 2-pyridone scaffold
Quantified Difference	Structurally distinct chemotype; no shared core scaffold with established noncompetitive AMPA antagonists
Conditions	Chemical structure analysis based on patent WO2017082288A1 and comparator compound structures

Why This Matters

Researchers pursuing novel AMPA antagonist chemotypes for patent expansion, mechanism-of-action diversification, or to circumvent known limitations of benzodiazepine-based antagonists (e.g., tolerance development, metabolic liabilities) will find Ampa-IN-1 a valuable non-benzodiazepine starting point for medicinal chemistry optimization and scaffold-hopping campaigns.

• [1] WO2017082288A1. (2017). Pyranodipyridine compound. Eisai R&D Management Co., Ltd. Ampa-IN-1 corresponds to Compound 14. View Source
• [2] Donevan, S.D., & Rogawski, M.A. (1993). GYKI 52466, a 2,3-benzodiazepine, is a highly selective, noncompetitive antagonist of AMPA/kainate receptor responses. Neuron, 10(1), 51-59. View Source
• [3] Hanada, T., et al. (2011). Perampanel: A novel, orally active, noncompetitive AMPA-receptor antagonist that reduces seizure activity in rodent models of epilepsy. Epilepsia, 52(7), 1331-1340. View Source
• [4] Hanada, T., et al. (2011). Perampanel: A novel, orally active, noncompetitive AMPA-receptor antagonist. Epilepsia, 52(7), 1331-1340. Ki of GYKI52466 for [³H]perampanel binding = 12.4 ± 1 µM. View Source

AMPA-IN-1 Application Scenarios

In Vivo Anticonvulsant Studies, Low Sedation

Researchers using rat cortical neuron cultures to study AMPA receptor-mediated Ca²⁺ dynamics will benefit from Ampa-IN-1's 99 nM IC₅₀ in glutamate-induced Ca²⁺ influx assays [1]. This potency allows for near-complete receptor blockade at low nanomolar working concentrations (e.g., 300 nM to 1 µM), minimizing solvent exposure and off-target effects that may confound interpretation when using micromolar-range blockers like talampanel (IC₅₀ = 2.5 µM) or GYKI 52466 (IC₅₀ = 11.7 µM) [2]. Ampa-IN-1's potency in this native system is comparable to perampanel (IC₅₀ = 93 nM) , making it a suitable alternative for laboratories requiring a non-pyridone AMPA antagonist scaffold for mechanistic studies or comparative pharmacology.

Lead Optimization for Novel AMPA Antagonists

For patch-clamp electrophysiology experiments utilizing heterologously expressed human GluA1/A2 receptors, Ampa-IN-1 provides a validated potency benchmark of 200 nM [1]. This enables precise concentration-response curve generation and Hill coefficient determination in a fully humanized, subunit-defined expression system. The availability of this specific IC₅₀ value supports rigorous experimental design, including the selection of appropriate antagonist concentrations for complete receptor blockade, Schild analysis for mechanism-of-action studies, and cross-laboratory data harmonization. Researchers studying subunit-specific pharmacology or disease-associated AMPA receptor variants can leverage this defined recombinant system potency as a reference point.

Synaptic Transmission & Plasticity Electrophysiology

Medicinal chemists seeking to diversify AMPA antagonist intellectual property beyond the crowded 2,3-benzodiazepine and aryl 2-pyridone chemical spaces will find Ampa-IN-1 a strategically valuable lead scaffold. Its pyranodipyridine core [1] represents a structurally novel chemotype with demonstrated nanomolar potency (IC₅₀ = 99–200 nM) in both native and recombinant AMPA receptor assays . The compound serves as a validated starting point for structure-activity relationship (SAR) exploration, enabling systematic modification of the pyridine substituents, fluorobenzonitrile moiety, and fused pyran ring system. Given the competitive landscape dominated by perampanel (clinically approved) and talampanel (clinical-stage), Ampa-IN-1 offers a non-obvious chemical entry point for generating novel composition-of-matter intellectual property.

Comparative Pharmacology of Pyranodipyridine Analogs

As disclosed in patent WO2017082288A1, Ampa-IN-1 (Compound 14) has demonstrated potential for studying various central nervous system diseases including epilepsy [1]. The compound's nanomolar potency in cortical neuron Ca²⁺ influx assays positions it as a candidate for preclinical evaluation in seizure models and neuronal hyperexcitability studies. While perampanel has established in vivo efficacy with ED₅₀ values of 0.47–1.6 mg/kg in rodent seizure models [2], Ampa-IN-1 provides an alternative chemotype for comparative efficacy studies and for investigating whether different noncompetitive AMPA antagonist scaffolds confer distinct therapeutic windows or adverse effect profiles in vivo.

Application

Selection Property

Validation Focus

In vivo anticonvulsant research models

Patent-reported CNS depression differentiation context

Behavioral and EEG seizure model validation

Lead optimization for AMPA antagonists

Novel pyranodipyridine scaffold with multiple synthetic handles

Derivative potency, selectivity, and PK profiling

Synaptic plasticity electrophysiology

Distinct scaffold may exhibit unique binding kinetics

AMPA receptor current kinetics and LTP/LTD paradigms

Comparative pharmacology of pyranodipyridine series

Access to series-specific binding and off-target data

Cross-analog candidate selection profiling

• [1] WO2017082288A1. (2017). Pyranodipyridine compound. Eisai R&D Management Co., Ltd. Ampa-IN-1 corresponds to Compound 14 with disclosed CNS disease research potential. View Source
• [2] Hanada, T., et al. (2011). Perampanel: A novel, orally active, noncompetitive AMPA-receptor antagonist that reduces seizure activity in rodent models of epilepsy. Epilepsia, 52(7), 1331-1340. View Source